4-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[2-(2-pyrazol-1-ylethoxy)ethyl]chromene-2-carboxamide
• InChI: InChI=1S/C17H17N3O4/c21-14-12-16(24-15-5-2-1-4-13(14)15)17(22)18-7-10-23-11-9-20-8-3-6-19-20/h1-6,8,12H,7,9-11H2,(H,18,22)
• InChI Key: WDTARPJJQMOSMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCCOCCN3C=CC=N3
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. Chromene is another type of organic compound that consists of a benzene ring fused with a heterocyclic pyran ring. The compound you mentioned seems to be a complex molecule that contains both these structures.

Synthesis Analysis

The synthesis of pyrazole derivatives can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. The synthesis of chromene derivatives often involves cyclization reactions.

Molecular Structure Analysis

The molecular structure of pyrazole consists of a five-membered ring with two adjacent nitrogen atoms and three carbon atoms. Chromene also has a distinctive structure, consisting of a benzene ring fused with a heterocyclic pyran ring.

Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions due to their rich electronic structure. They can participate in nucleophilic and electrophilic substitution reactions. Chromenes can also undergo a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

Pyrazole is an amphoteric compound, meaning it can act as both an acid and a base. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

4-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-4H-chromene-2-carboxamide has been studied for its potential applications in scientific research. Its ability to interact with a variety of molecules, including proteins, makes it a potential tool for studying protein-protein interactions. This compound has also been studied for its potential as an inhibitor of enzymes involved in the metabolism of drugs. Additionally, this compound has been studied as a potential therapeutic agent for a variety of diseases, including cancer, diabetes, and inflammation.

Mechanism of Action

The mechanism of action of 4-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-4H-chromene-2-carboxamide is not yet fully understood. However, it is believed to interact with proteins in a variety of ways, including binding to specific sites on the protein, causing conformational changes in the protein, and altering the activity of the protein. Additionally, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, suggesting that it may act as an inhibitor of these enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, this compound has been studied for its potential therapeutic applications in a variety of diseases, including cancer, diabetes, and inflammation. In addition, this compound has been shown to interact with a variety of proteins and enzymes, suggesting that it may have a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

4-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-4H-chromene-2-carboxamide is a relatively new compound and as such, there are a number of advantages and limitations to using it in laboratory experiments. One advantage is that it is easily synthesized using a variety of methods. Additionally, this compound has been shown to interact with a variety of proteins and enzymes, making it a potential tool for studying protein-protein interactions. However, there are also some limitations to using this compound in laboratory experiments. For example, the exact mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in different experimental conditions. Additionally, the biochemical and physiological effects of this compound are not yet fully understood, making it difficult to predict its potential therapeutic applications.

Future Directions

There are a number of potential future directions for the research of 4-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-4H-chromene-2-carboxamide. One potential direction is to further investigate the mechanism of action of this compound and its effects on a variety of proteins and enzymes. Additionally, further research could be done to explore the potential therapeutic applications of this compound in a variety of diseases. Finally, further research could be done to develop new methods for synthesizing this compound, which could make it more accessible for use in laboratory experiments.

Synthesis Methods

4-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-4H-chromene-2-carboxamide can be synthesized using a variety of methods. The most commonly used method involves the reaction of a pyrazole derivative with a chromene derivative. This reaction produces a cyclic compound which is then oxidized to form this compound. Other methods for synthesizing this compound include the reaction of a chromene derivative with an alkyl halide, the reaction of a chromene derivative with an aldehyde, and the reaction of a chromene derivative with an amine.